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Compound of Interest

Procaterol hydrochloride
Compound Name:
hemihydrate

Cat. No.: B140300

Technical Support Center: Procaterol
Hydrochloride Hemihydrate

This technical support center provides researchers, scientists, and drug development
professionals with best practices for preparing and handling Procaterol hydrochloride
hemihydrate stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is Procaterol hydrochloride hemihydrate?

Procaterol hydrochloride hemihydrate is a potent and specific f2-adrenergic receptor
agonist. It is a white to pale yellowish-white crystalline powder. In research, it is often used to
study asthma and other respiratory conditions due to its bronchodilatory effects.

Q2: What are the recommended solvents for dissolving Procaterol hydrochloride
hemihydrate?

Procaterol hydrochloride hemihydrate is soluble in water, Dimethyl Sulfoxide (DMSO),
methanol, and formic acid. It is slightly soluble in ethanol and practically insoluble in diethyl
ether. For cell-based assays, DMSO is a common choice for the initial stock solution, which can
then be further diluted in aqueous buffers or cell culture media.
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Q3: How should I store the solid compound and my stock solutions?

The solid, powdered form of Procaterol hydrochloride hemihydrate should be stored at
-20°C for long-term stability, where it can be viable for several years. Stock solutions in DMSO
should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C for up to 6
months or -20°C for up to 1 month. Aqueous solutions are not recommended for storage longer
than one day. The compound is light-sensitive, so all solutions should be protected from light.

Q4: Is Procaterol hydrochloride hemihydrate sensitive to light?

Yes, Procaterol hydrochloride hemihydrate is gradually colored by light. It is crucial to store
both the solid compound and stock solutions in light-resistant containers and to minimize
exposure to light during experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for Procaterol hydrochloride
hemihydrate. Note that the molecular weight may vary slightly between batches due to the
degree of hydration.

Property Value Reference

Molecular Weight 335.83 g/mol [1]

White to pale yellowish-white
Appearance _ [1]
crystalline powder

Solubility in Water Up to 32.68 mg/mL (100 mM)

Solubility in DMSO Up to 32.68 mg/mL (100 mM)

Solubility in DMSO:PBS (pH
Approx. 0.20 mg/mL

7.2) 14
pH of 1% aqueous solution 40-5.0
Solid Storage Stability > 4 years at -20°C

6 months at -80°C; 1 month at

DMSO Stock Solution Storage
-20°C
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Experimental Protocols

Detailed Protocol for Preparing a 10 mM Stock Solution
in DMSO

This protocol provides a step-by-step guide for preparing a 10 mM stock solution of Procaterol
hydrochloride hemihydrate in DMSO.

Materials:

o Procaterol hydrochloride hemihydrate (solid)

e Anhydrous, high-purity DMSO

» Sterile, light-blocking microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

o Pipettes and sterile tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Procaterol hydrochloride
hemihydrate to room temperature to prevent condensation of moisture onto the compound.

» Weighing: Carefully weigh out the desired amount of the compound using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, you would weigh out 0.3358 mg of Procaterol hydrochloride hemihydrate
(assuming a molecular weight of 335.83 g/mol ).

 Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
weighed compound. For the example above, add 100 uL of DMSO.

» Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) or brief sonication can be used to aid
dissolution if necessary.
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» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
light-blocking microcentrifuge tubes. This will minimize the number of freeze-thaw cycles.

» Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
solvent, and date of preparation. Store the aliquots at -80°C for long-term storage (up to 6
months) or at -20°C for short-term storage (up to 1 month).

Troubleshooting Guide
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Problem

Possible Cause

Solution

The compound won't dissolve
in DMSO at the desired

concentration.

The maximum solubility limit
has been exceeded, or the
DMSO has absorbed moisture.

Use fresh, anhydrous DMSO.
If the compound still does not
dissolve, consider preparing a
slightly lower concentration
stock solution. Gentle warming

or sonication may also help.

A precipitate forms when
diluting the DMSO stock
solution in an aqueous buffer

or media.

The compound is sparingly
soluble in aqueous solutions,
and the concentration in the

final solution is too high.

First, dissolve the compound in
100% DMSO to create a high-
concentration stock. Then,
perform a stepwise dilution into
your aqueous buffer or media
while vortexing to ensure
proper mixing. For maximum
solubility in aqueous buffers, it
is recommended to first
dissolve in DMSO and then
dilute with the aqueous buffer

of choice.

The stock solution has turned

a pale yellow color.

The compound is light-
sensitive and has been

exposed to light.

This may indicate some
degradation. It is best to
prepare a fresh stock solution
and ensure it is always
protected from light.

The stock solution has been
stored for longer than the

recommended time.

The compound may have
degraded, leading to reduced

activity.

It is recommended to prepare
a fresh stock solution to
ensure the efficacy of your

experiments.

Precipitate is observed after
thawing a frozen stock

solution.

The compound may have
come out of solution during the

freezing process.

Before use, bring the aliquot to
room temperature and vortex
thoroughly to ensure the
compound is fully redissolved.
If the precipitate does not

dissolve, it may be necessary
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to prepare a fresh stock

solution.

Visualizations

Procaterol hydrochloride hemihydrate Stock Preparation
Workflow
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Caption: Workflow for preparing Procaterol hydrochloride hemihydrate stock solution.

B2-Adrenergic Receptor Signaling Pathway
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Caption: Simplified signaling pathway of Procaterol via the 32-adrenergic receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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